Cas no 2171394-91-3 (2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxy-2-methylpropanoic acid)

• Product Name: 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxy-2-methylpropanoic acid
• CAS No: 2171394-91-3
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6599192
• PubChem ID: 165562009
• Update Time: 2025-10-28

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxy-2-methylpropanoic acid
• 2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-3-hydroxy-2-methylpropanoic acid
• EN300-1475549
• 2171394-91-3

• Inchi： 1S/C26H32N2O6/c1-3-4-9-17(14-23(30)28-26(2,16-29)24(31)32)27-25(33)34-15-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,17,22,29H,3-4,9,14-16H2,1-2H3,(H,27,33)(H,28,30)(H,31,32)/t17-,26?/m1/s1
• InChI Key： FJDDNTUFTDUJBQ-SIHBAMTISA-N
• SMILES： O(C(N[C@@H](CC(NC(C(=O)O)(C)CO)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 125Ų

Additional information on 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxy-2-methylpropanoic acid

Introduction to 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxy-2-methylpropanoic acid (CAS No. 2171394-91-3)

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxy-2-methylpropanoic acid, identified by its CAS number 2171394-91-3, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This molecule, with its intricate structure, represents a convergence of organic synthesis and medicinal innovation, offering potential applications in the development of novel therapeutic agents.

The compound’s name provides a detailed insight into its chemical composition. The (9H-fluoren-9-yl)methoxycarbonyl moiety is a key feature, indicating the presence of a fluorene derivative, which is known for its stability and luminescent properties. This moiety is further functionalized with an amine group, suggesting possible roles in protein binding or enzyme inhibition. The heptanamido part of the structure introduces a long aliphatic chain terminated by an amide group, which can influence solubility and metabolic stability. Additionally, the presence of a 3-hydroxy-2-methylpropanoic acid side chain adds complexity, potentially affecting the compound’s bioavailability and interactions with biological targets.

Recent advancements in drug discovery have highlighted the importance of structural diversity in lead compounds. The unique combination of functional groups in 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxy-2-methylpropanoic acid makes it an intriguing candidate for further exploration. The fluorene moiety, in particular, has been extensively studied for its applications in photodynamic therapy and as a fluorescent probe in biological assays. Its incorporation into this compound could enhance its utility as a tool for investigating biological pathways or as a component in drug design.

The stereochemistry at the 3R position is another critical aspect of this molecule. Chirality plays a pivotal role in the pharmacological activity of many drugs, and the specific configuration can significantly influence how the compound interacts with biological targets. The (9H-fluoren-9-yl)methoxycarbonyl}amino group introduces a chiral center that could be exploited to develop enantiomerically pure drugs with improved efficacy and reduced side effects.

In the realm of medicinal chemistry, the development of peptidomimetics has been a major focus due to their ability to mimic peptide sequences while avoiding issues such as proteolytic degradation. The structure of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxy-2-methylpropanoic acid bears similarities to peptidomimetic scaffolds, particularly in its use of an amide bond and side chains that can mimic peptide functionalities. This similarity suggests that the compound could be used to develop novel peptidomimetics with applications in treating various diseases.

Recent studies have also explored the use of fluorene derivatives as probes for imaging applications. The photophysical properties of fluorene make it an excellent candidate for fluorescence-based assays and imaging techniques. By incorporating a fluorene moiety into 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxy-2-methylpropanoic acid, researchers can potentially develop tools for visualizing biological processes in real-time, which could be invaluable for both diagnostic and therapeutic purposes.

The amine group present in the compound’s structure also opens up possibilities for further derivatization. Amines are versatile functional groups that can participate in various chemical reactions, including coupling reactions with carboxylic acids or other heterocycles. This flexibility allows chemists to modify the compound’s properties as needed, making it adaptable for different applications.

From a synthetic chemistry perspective, the preparation of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxy-2-methylpropanoic acid presents an intriguing challenge due to its complex structure. The synthesis would likely involve multiple steps, including protection-deprotection strategies to handle the reactive functional groups effectively. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before, but optimizing yield and purity remains crucial.

The potential applications of this compound extend beyond traditional drug development. Its unique structural features make it suitable for use as an intermediate in synthesizing other bioactive molecules or as a building block for designing new materials with specialized properties. For instance, the combination of fluorene and amine functionalities could lead to the development of luminescent materials or sensors with high sensitivity and selectivity.

In conclusion,2-(3R)-3-({(9H-fluoren-9-ylmethoxycarbonyl}amino)heptanamido--hydroxy--methylpropanoic acid (CAS No. 2171394--91--3) is a multifaceted compound with significant potential in pharmaceutical chemistry and biomedicine. Its complex structure, featuring key functional groups such as fluorene derivatives and chiral centers, makes it an attractive candidate for further research and development. As our understanding of molecular interactions continues to grow, this compound holds promise for contributing to advancements across multiple fields, from drug discovery to material science.